(E)-1-tert-Butyl-2-(2-chloro-4-methylpentan-2-yl)diazene

• CAS No.: 25143-28-6
• Molecular Formula: C10H21ClN2
• Molecular Weight: 204.74 g/mol
• IUPAC Name: tert-butyl-(2-chloro-4-methylpentan-2-yl)diazene
• InChI: InChI=1S/C10H21ClN2/c1-8(2)7-10(6,11)13-12-9(3,4)5/h8H,7H2,1-6H3
• InChI Key: JFVLSSBSMRGNIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C)(N=NC(C)(C)C)Cl

Description

(E)-1-tert-Butyl-2-(2-chloro-4-methylpentan-2-yl)diazene is a useful research compound. Its molecular formula is C10H21ClN2 and its molecular weight is 204.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 5 liter, 4-neck round bottom flask equipped with a low temperature thermometer, a chlorine inlet tube, a mechanical stirrer, and a gas exit tube protected from the atmosphere with a CaCl2 tube, was added 510 grams (3.0 moles) of methyl isobutyl ketone t-butylhydrazone, 303.6 grams (3.0 moles) of triethylamine and 2400 ml of pentane. The contents were cooled to -15°C with a dry ice-isopropanol bath. Then with rapid stirring 213 grams (3.0 moles) of chlorine were passed into the reaction mixture as fast as it was possible to control the temperature at 5°C or below. After all of the chlorine had been added the reaction temperature was adjusted to -5°C to 0°C and the reaction mixture filtered to remove the triethylamine hydrochloride. The triethylamine hydrochloride filter cake was washed with fresh pentane and the filtrate added to the original pentane solution.